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Compound of Interest

Compound Name: Perylen-1-amine

Cat. No.: B1611252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 35337-21-4

This in-depth technical guide provides a thorough overview of Perylen-1-amine, a key building

block in the development of advanced materials and potential therapeutic agents. This

document details its fundamental properties, synthesis, and notable applications, offering

valuable insights for professionals in research and development.

Core Properties of Perylen-1-amine
Perylen-1-amine is a polycyclic aromatic hydrocarbon derivative characterized by a perylene

core functionalized with a primary amine group at the 1-position. This substitution significantly

influences the molecule's electronic and photophysical properties, making it a compound of

great interest in various scientific fields.

Physicochemical Properties
While specific experimental data for Perylen-1-amine is not extensively documented in publicly

available literature, the following table summarizes its known and predicted properties.
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Property Value Source

CAS Number 35337-21-4 [1]

Molecular Formula C₂₀H₁₃N

Molecular Weight 267.32 g/mol

Melting Point Not Reported

Boiling Point Not Reported

Solubility

The amine functionality

generally enhances solubility

in various solvents compared

to the parent perylene.[2]

The introduction of the amine group, a known electron-donating moiety, into the perylene

structure has a profound impact. It can engage in photoinduced electron transfer (PET)

processes, which is a fundamental principle behind its use in chemosensors.[2] Furthermore,

the amine group serves as a reactive site for further chemical modifications, allowing for the

synthesis of more complex and tailored molecules for specific applications.[2]

Synthesis and Reactivity
The synthesis of perylene derivatives can be approached through various strategies. One

notable method for the synthesis of a closely related derivative, N,N-dimethylperylen-1-amine,

involves the anionic cyclodehydrogenation of a substituted 1,1'-binaphthyl derivative.[3]

Experimental Protocol: Synthesis of N,N-
Dimethylperylen-1-amine (Illustrative)
This protocol describes the synthesis of a derivative and provides a potential pathway for the

synthesis of other 1-substituted perylenes.

Reaction: Anionic cyclodehydrogenation of a 2-substituted-1,1′-binaphthalene.[3]

Materials:
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2-substituted-1,1′-binaphthalene (e.g., with a -N(CH₃)₂ group)

Reducing agent (e.g., an alkali metal)

Anhydrous solvent (e.g., THF)

Oxidizing agent (e.g., O₂)

Procedure:

The 2-substituted-1,1′-binaphthalene is dissolved in an anhydrous solvent under an inert

atmosphere.

The reducing agent is added to initiate the formation of the binaphthyl dianion.

The reaction mixture is stirred, allowing for the cyclization to occur.

The reaction is quenched and worked up. Exposure of the reaction mixture to an oxidant like

O₂ can improve the yield of the final product.[3]

Logical Workflow for Anionic Cyclodehydrogenation:

Starting Material Reaction Steps Final Product

2-Substituted-1,1'-binaphthalene Reduction with Alkali Metal
 Forms dianion

Intramolecular Cyclization
 C-C bond formation

Oxidation
 Aromatization

1-Substituted Perylene

Click to download full resolution via product page

Anionic Cyclodehydrogenation Workflow

Applications in Research and Development
The unique photophysical and electronic properties of perylene compounds, including Perylen-
1-amine, make them valuable in several areas of research and development.

Organic Electronics
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Perylene derivatives are characterized by a rigid, planar aromatic system that facilitates strong

π-π stacking interactions.[2] This property is crucial for efficient charge transport, making them

promising candidates for use in organic electronics such as organic field-effect transistors

(OFETs) and organic solar cells.[2] The amine functionality can be further modified to fine-tune

the electronic properties of the material.

Fluorescent Probes and Sensors
The inherent fluorescence of the perylene core, combined with the modulating effect of the

amine group, makes Perylen-1-amine and its derivatives suitable for the development of

fluorescent probes and chemosensors. For instance, the protonation of the amine moiety can

alter the photoinduced electron transfer process, leading to a measurable change in

fluorescence, which can be utilized for pH sensing.[2]

Drug Development and Biological Imaging
While direct applications of Perylen-1-amine in drug development are not yet established, the

broader class of perylenequinones has been investigated for its biological activities.[4] The

fluorescent nature of the perylene core also suggests potential applications in biological

imaging and as labels for biomolecules. The development of water-soluble perylene derivatives

is an active area of research to enhance their utility in biological systems.[5]

Experimental Workflow for Developing Perylene-Based Fluorescent Probes:
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Design & Synthesis

Characterization

Evaluation

Application

Synthesis of Perylen-1-amine Derivative

Photophysical Characterization (Absorption, Emission)

Binding Studies with Analyte

Determination of Sensitivity and Selectivity

Cellular Imaging (if applicable)

Application as a Fluorescent Probe

Click to download full resolution via product page

Fluorescent Probe Development Workflow

In conclusion, Perylen-1-amine is a versatile molecule with significant potential in materials

science and medicinal chemistry. Further research into its specific properties and the

development of novel synthetic routes will undoubtedly expand its applications in the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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